Cas no 105678-71-5 (N,N'-bis(4-bromophenyl)propanediamide)

• Product Name: N,N'-bis(4-bromophenyl)propanediamide
• CAS No: 105678-71-5
• MF: C₁₅H₁₂Br₂N₂O₂
• MW: 412.075982093811
• CID: 209194
• PubChem ID: 2306420
• Update Time: 2025-05-20

N,N'-bis(4-bromophenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-bis(4-bromophenyl)-
• N,N''-BIS-(4-BROMO-PHENYL)-MALONAMIDE
• N,N'-BIS-(4-BROMO-PHENYL)-MALONAMIDE
• N,N'-bis(4-bromophenyl)propanediamide
• 4.4'-Dibrom-malonanilid
• Malonsaeure-bis-(4-brom-anilid)
• N,N'-Bis-(4-brom-phenyl)-malonamid
• Propanediamide,N1,N3-bis(4-bromophenyl)
• N,N-BIS-(4-BROMO-PHENYL)-MALONAMIDE
• AKOS000115053
• EN300-01430
• MLS001179927
• N1,N3-bis(4-bromophenyl)malonamide
• CHEMBL1350838
• HMS2882C11
• N,N/'/'-BIS-(4-BROMO-PHENYL)-MALONAMIDE
• SCHEMBL16140981
• N,N'-bis(4-bromophenyl)malonamide
• DTXSID40367962
• PRVAKTGWODYESP-UHFFFAOYSA-N
• SMR000588405
• Z56754029
• N~1~,N~3~-Bis(4-bromophenyl)propanediamide
• 105678-71-5

• Inchi： 1S/C15H12Br2N2O2/c16-10-1-5-12(6-2-10)18-14(20)9-15(21)19-13-7-3-11(17)4-8-13/h1-8H,9H2,(H,18,20)(H,19,21)
• InChI Key： PRVAKTGWODYESP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CC(NC1C=CC(=CC=1)Br)=O)=O

Computed Properties

• Exact Mass: 409.92700
• Monoisotopic Mass: 409.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 4.32490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides